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Compound of Interest

Compound Name: Deltamethric Acid Chloride

Cat. No.: B8478746

Get Quote

Deltamethric Acid Chloride, systematically known as (1R,3R)-3-(2,2-dibromoethenyl)-2,2-

dimethylcyclopropane-1-carbonyl chloride, is a pivotal chemical intermediate.[1][2] Its primary

significance lies in its role as the immediate precursor to the acid moiety of deltamethrin, one of

the most potent and widely utilized synthetic pyrethroid insecticides.[1][3] Pyrethroids are a

critical class of insecticides that emulate the natural insecticidal properties of pyrethrins but are

engineered for superior photostability and potency.[1][4] Deltamethrin is a Type II pyrethroid,

distinguished by an α-cyano group that significantly enhances its insecticidal activity.[1]

The precise stereochemistry of Deltamethric Acid Chloride—specifically the (1R,3R)-cis

configuration—is fundamental to the biological activity of the final deltamethrin product.[1][4]

Therefore, a comprehensive understanding of its physical properties, chemical reactivity, and

analytical characterization is indispensable for researchers and professionals engaged in

insecticide synthesis, process optimization, and quality control. This guide provides a detailed

examination of these core attributes, grounded in established chemical principles and analytical

methodologies.
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Accurate identification is the foundation of all chemical analysis. Deltamethric Acid Chloride
is recognized by several synonyms and identifiers across scientific literature and commercial

databases.[1][5][6]

Property Value Source(s)

IUPAC Name

(1R,3R)-3-(2,2-

dibromoethenyl)-2,2-

dimethylcyclopropane-1-

carbonyl chloride

[1][7]

Synonyms

(1R-cis)-3-(2,2-

Dibromoethenyl)-2,2-dimethyl-

cyclopropanecarbonyl

Chloride, Bacisthemic Acid

Chloride

[1][3][6]

CAS Number 55710-82-2 [2][5][8]

Molecular Formula C₈H₉Br₂ClO [3][5][7]

Molecular Weight 316.42 g/mol [2][3][6][7]

Appearance
Neat / Crystalline Solid

(inferred from deltamethrin)
[5][9]

Storage
2-8°C, under anhydrous

conditions
[6]

Note: Specific experimental data for properties such as melting point, boiling point, and

solubility are not widely published for Deltamethric Acid Chloride due to its high reactivity. It is

handled as a reactive intermediate rather than an isolated, stable final product. It is moisture-

sensitive and must be stored under dry, refrigerated conditions to prevent degradation.[1][6]

Chemical Reactivity and Mechanistic Pathways
The chemistry of Deltamethric Acid Chloride is dominated by the high reactivity of the acyl

chloride functional group. This reactivity is a direct consequence of the electronic properties of

the carbonyl carbon, making it a powerful electrophile.
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The Electrophilic Nature of the Carbonyl Carbon
The susceptibility of the carbonyl carbon to nucleophilic attack is driven by two primary

electronic effects:

Inductive Effect: The highly electronegative oxygen and chlorine atoms strongly withdraw

electron density from the carbonyl carbon. This creates a significant partial positive charge

(δ+) on the carbon, making it an attractive target for electron-rich nucleophiles.[1]

Resonance Effect: While the lone pairs on the chlorine atom can theoretically be donated

back to the carbonyl carbon via resonance, this effect is weak. The poor overlap between the

carbon 2p and chlorine 3p orbitals results in inefficient electron donation, doing little to

mitigate the powerful inductive withdrawal.[1]

This pronounced electrophilicity is the cornerstone of its utility in synthesis, allowing for the

efficient formation of esters and other carboxylic acid derivatives.

Key Reaction Pathways
A. Hydrolysis: Sensitivity to Water

Deltamethric Acid Chloride reacts vigorously and exothermically with water in a classic

nucleophilic acyl substitution reaction. This hydrolysis pathway yields the corresponding

carboxylic acid (Deltamethric Acid) and corrosive hydrochloric acid (HCl).[1]

Reaction: C₈H₉Br₂ClO + H₂O → C₈H₁₀Br₂O₂ (Deltamethric Acid) + HCl

This high susceptibility to hydrolysis necessitates that the compound be handled and stored

under strictly anhydrous (dry) conditions to maintain its integrity.[1] The formation of HCl is a

critical safety consideration during its use and workup procedures.

Caption: Mechanism of Deltamethric Acid Chloride hydrolysis.

B. Esterification: The Path to Deltamethrin

The most critical reaction of Deltamethric Acid Chloride is its esterification with an alcohol. In

the synthesis of deltamethrin, it is reacted with (αS)-α-cyano-3-phenoxybenzyl alcohol.[1][4]
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The alcohol's oxygen atom acts as the nucleophile, attacking the carbonyl carbon to form the

deltamethrate ester.

This reaction proceeds rapidly and typically does not require an acid catalyst due to the high

reactivity of the acid chloride.[1] However, a non-nucleophilic base, such as pyridine or

triethylamine, is almost always included in the reaction mixture.[1][10] The purpose of this base

is to act as an "acid scavenger," neutralizing the HCl byproduct as it forms. This prevents

potential acid-catalyzed side reactions and drives the equilibrium towards the formation of the

desired ester product.[1]

Analytical Methodologies for a Reactive
Intermediate
The direct analysis of Deltamethric Acid Chloride presents a significant challenge due to its

inherent instability and reactivity. Standard chromatographic techniques can be compromised

by on-column reactions or degradation. Consequently, analytical strategies often rely on

indirect methods or spectroscopic confirmation of key functional groups.

Derivatization for Chromatographic Analysis
The most robust and widely accepted method for quantifying Deltamethric Acid Chloride
involves its conversion to a stable derivative prior to analysis.[1] Reacting the acid chloride with

an alcohol, such as methanol, produces the corresponding methyl ester. This methyl

deltamethrate is significantly more stable and possesses the ideal volatility and thermal stability

for analysis by Gas Chromatography (GC).

Experimental Protocol: Derivatization to Methyl Ester for GC Analysis

Objective: To quantitatively convert Deltamethric Acid Chloride to its stable methyl ester for

analysis by GC, often with Flame Ionization Detection (FID) or Electron Capture Detection

(ECD).[1][11][12]

Materials:

Deltamethric Acid Chloride sample

Anhydrous Methanol (reagent grade)
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Anhydrous organic solvent (e.g., Toluene, Hexane)

Internal Standard (e.g., diethyl phthalate) dissolved in methanol[11]

Small reaction vial with a screw cap and septum

Methodology:

Sample Preparation: Accurately weigh a sample of the material containing Deltamethric
Acid Chloride into a clean, dry reaction vial.

Solvent Addition: Dissolve the sample in a precise volume of a suitable anhydrous organic

solvent, such as toluene.

Derivatization: Add a stoichiometric excess of the methanol solution containing the internal

standard. For instance, a solution of methanol containing diethyl phthalate can be used.

[11] Cap the vial tightly.

Reaction: Gently agitate the vial and allow the reaction to proceed at room temperature for

15-30 minutes. The conversion is typically rapid. The reaction can be gently warmed if

necessary, but this is often not required.

Quenching (Optional): If necessary, a mild non-aqueous base can be added to neutralize

any trace HCl, though often the excess methanol is sufficient.

Analysis: The resulting solution containing the methyl deltamethrate derivative is now

ready for direct injection into the GC system.

Causality and Validation:

Why Methanol? Methanol is a simple, reactive nucleophile that produces a stable, volatile

ester suitable for GC analysis.

Why an Internal Standard? An internal standard corrects for variations in injection volume

and detector response, leading to highly accurate and precise quantification.[11]

Self-Validation: The protocol's success is validated by running a known standard of

Deltamethric Acid Chloride through the same procedure to confirm complete conversion
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and establish a calibration curve. The absence of the starting material and the appearance

of a single, sharp peak for the methyl ester (relative to the internal standard) confirms the

reaction's completion.

Sample containing
Deltamethric Acid Chloride

Step 1: Derivatization
(Reaction with Methanol + Internal Std)

Step 2: GC-FID/ECD Analysis

Step 3: Data Processing
(Peak Integration vs. Internal Std)

Quantitative Result
(% Purity)

Click to download full resolution via product page

Caption: Workflow for quantitative analysis via derivatization.

Spectroscopic Characterization
While a full suite of spectral data is not commonly published, the structure of Deltamethric
Acid Chloride allows for predictable spectroscopic signatures.

Infrared (IR) Spectroscopy: This is a powerful tool for confirming the presence of the acyl

chloride functional group. A very strong and sharp absorption band is expected at a high

wavenumber, typically in the range of 1775-1810 cm⁻¹.[1] This distinct peak is at a higher
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frequency than the carbonyl stretches of corresponding esters or carboxylic acids, making it

a definitive marker for the acid chloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The spectrum would show characteristic signals for the protons on the

cyclopropane ring and the single vinyl proton. The precise chemical shifts and coupling

constants would be critical for confirming the (1R,3R)-cis stereochemistry.[1] While specific

data is scarce, analysis of the parent deltamethrin provides a close analogue for expected

regions.[13]

¹³C NMR: The carbonyl carbon would produce a distinct signal in the downfield region

typical for acyl chlorides.

Mass Spectrometry (MS): The mass spectrum would be characterized by a distinctive

isotopic pattern for the molecular ion peak. This is due to the presence of two bromine atoms

(isotopes ⁷⁹Br and ⁸¹Br exist in a ~1:1 ratio) and one chlorine atom (isotopes ³⁵Cl and ³⁷Cl

exist in a ~3:1 ratio), creating a unique and identifiable cluster of peaks.[1]

Safety and Handling
As a reactive chemical intermediate, Deltamethric Acid Chloride must be handled with

appropriate care. Its parent compound, deltamethrin, is classified as toxic if swallowed or

inhaled.[14]

Primary Hazards:

Moisture Sensitivity: Reacts with water/moisture to produce corrosive hydrochloric acid

gas.[1]

Corrosivity/Irritation: Based on its chemical structure as an acid chloride, it is likely to be

corrosive or severely irritating to the skin, eyes, and respiratory tract.[15][16]

Handling Recommendations:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of any vapors or HCl gas produced from hydrolysis.[15]
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Handle under inert and dry conditions (e.g., under nitrogen or argon gas) to prevent

degradation.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab

coat, and chemical-resistant gloves.[15]

Store in a tightly sealed container in a cool, dry, and well-ventilated place away from water

and incompatible materials like bases and alcohols.[6]

Conclusion
Deltamethric Acid Chloride is more than a mere precursor; it is a high-reactivity,

stereospecific building block that is fundamental to the efficacy of one of the world's key

insecticides. Its properties are defined by the pronounced electrophilicity of its acyl chloride

group, which dictates both its synthetic utility and its primary instability. This reactivity demands

careful handling under anhydrous conditions and necessitates indirect, derivatization-based

approaches for accurate quantitative analysis. For the synthetic chemist and the quality control

analyst, a thorough understanding of the principles outlined in this guide is essential for the

successful and safe synthesis of deltamethrin and related pyrethroids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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